Cas no 1807292-71-2 (3-Cyano-6-ethyl-2-formylbenzenesulfonyl chloride)

• Product Name: 3-Cyano-6-ethyl-2-formylbenzenesulfonyl chloride
• CAS No: 1807292-71-2
• MF: C₁₀H₈ClNO₃S
• MW: 257.693420410156
• CID: 5009328
• Update Time: 2025-05-25

3-Cyano-6-ethyl-2-formylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-ethyl-2-formylbenzenesulfonyl chloride

• Inchi： 1S/C10H8ClNO3S/c1-2-7-3-4-8(5-12)9(6-13)10(7)16(11,14)15/h3-4,6H,2H2,1H3
• InChI Key： VYFLSOKCSWYDDM-UHFFFAOYSA-N
• SMILES： ClS(C1C(C=O)=C(C#N)C=CC=1CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 406
• XLogP3: 1.9
• Topological Polar Surface Area: 83.4

Additional information on 3-Cyano-6-ethyl-2-formylbenzenesulfonyl chloride

Comprehensive Overview of 3-Cyano-6-ethyl-2-formylbenzenesulfonyl chloride (CAS No. 1807292-71-2)

3-Cyano-6-ethyl-2-formylbenzenesulfonyl chloride (CAS No. 1807292-71-2) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its cyano, ethyl, and formyl functional groups, serves as a versatile intermediate for constructing complex molecular architectures. Its unique structure enables participation in nucleophilic substitution reactions, cross-coupling, and click chemistry, making it invaluable for researchers exploring drug discovery and material science.

The growing demand for high-performance intermediates like 3-Cyano-6-ethyl-2-formylbenzenesulfonyl chloride aligns with trends in green chemistry and sustainable synthesis. Researchers frequently inquire about its synthetic routes, stability under ambient conditions, and compatibility with bioconjugation techniques. Recent studies highlight its potential in designing fluorescent probes and enzyme inhibitors, addressing needs in diagnostic imaging and targeted therapy.

From a structural-activity relationship perspective, the electron-withdrawing cyano group enhances reactivity toward amide bond formation, while the ethyl substituent modulates lipophilicity—a critical factor in bioavailability optimization. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for quality control, ensuring reproducibility in scale-up processes. Industry professionals often search for supplier reliability, technical datasheets, and handling precautions to mitigate decomposition risks.

Innovative applications of CAS 1807292-71-2 extend to polymeric materials, where its sulfonyl chloride moiety facilitates post-polymerization modifications. This aligns with the surge in smart material development for wearable sensors and self-healing coatings. Environmental considerations drive interest in catalytic alternatives to traditional sulfonation methods, reducing waste generation in line with circular economy principles.

For synthetic chemists, understanding the kinetics of hydrolysis and compatibility with aqueous systems remains pivotal. The compound’s role in peptide mimetics design has gained traction, particularly for GPCR-targeting therapeutics—a hot topic in precision medicine. Regulatory-compliant documentation, including REACH registration status and patent landscapes, is frequently requested by R&D teams navigating intellectual property strategies.

Emerging computational tools like DFT calculations help predict reactivity patterns of 3-Cyano-6-ethyl-2-formylbenzenesulfonyl chloride, accelerating rational molecular design. Collaborative platforms now integrate structure-searchable databases featuring this compound, addressing the need for interdisciplinary knowledge sharing in open science initiatives.